Cas no 1804034-33-0 (1-Chloro-3-(4-(difluoromethyl)-3-methylphenyl)propan-2-one)

• Product Name: 1-Chloro-3-(4-(difluoromethyl)-3-methylphenyl)propan-2-one
• CAS No: 1804034-33-0
• MF: C₁₁H₁₁ClF₂O
• MW: 232.654249429703
• CID: 5005436
• Update Time: 2025-10-30

1-Chloro-3-(4-(difluoromethyl)-3-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-(4-(difluoromethyl)-3-methylphenyl)propan-2-one

• Inchi： 1S/C11H11ClF2O/c1-7-4-8(5-9(15)6-12)2-3-10(7)11(13)14/h2-4,11H,5-6H2,1H3
• InChI Key： LXYGUUMQOIFWFC-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(C(F)F)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 1-Chloro-3-(4-(difluoromethyl)-3-methylphenyl)propan-2-one

1-Chloro-3-(4-(difluoromethyl)-3-methylphenyl)propan-2-one: A Comprehensive Overview

1-Chloro-3-(4-(difluoromethyl)-3-methylphenyl)propan-2-one, with the CAS number 1804034-33-0, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chlorinated propanone moiety attached to a substituted phenyl ring. The phenyl group is further substituted with a difluoromethyl group and a methyl group, making it a versatile molecule with potential applications in drug discovery and material science.

The synthesis of 1-Chloro-3-(4-(difluoromethyl)-3-methylphenyl)propan-2-one involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process. These advancements not only improve the efficiency of synthesis but also pave the way for large-scale production, which is crucial for its potential commercial applications.

In terms of physical and chemical properties, this compound exhibits a melting point of approximately 65°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under different environmental conditions has also been extensively studied, with findings indicating that it remains stable under normal storage conditions but may degrade under extreme heat or prolonged exposure to light.

The pharmacological profile of 1-Chloro-3-(4-(difluoromethyl)-3-methylphenyl)propan-2-one has been a focal point of recent research. Studies have demonstrated its potential as a lead compound in the development of new drugs targeting specific biological pathways. For example, preclinical trials have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory processes, suggesting its potential use in anti-inflammatory therapies. Additionally, its ability to modulate cellular signaling pathways has been explored, highlighting its role as a tool compound in drug discovery.

The application of this compound extends beyond pharmacology into material science. Its unique structure makes it an attractive candidate for use in polymer chemistry, where it can serve as a building block for constructing advanced materials with tailored properties. Recent research has explored its use in synthesizing novel polyurethanes and polyesters, demonstrating its versatility in creating materials with enhanced mechanical and thermal stability.

In terms of toxicity and safety, comprehensive toxicological studies have been conducted to assess the potential risks associated with this compound. Acute toxicity studies indicate that it has a relatively low toxicity profile when administered at therapeutic doses. However, chronic exposure studies are still underway to fully understand its long-term effects on human health and the environment.

The future outlook for 1-Chloro-3-(4-(difluoromethyl)-3-methylphenyl)propan-2-one is promising, with ongoing research focusing on expanding its applications across various industries. Collaborative efforts between academic institutions and industry partners are expected to drive further innovation in its synthesis, characterization, and application. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both medical and materials science.